2-{[1-(4-Ethylphenyl)ethyl]amino}ethan-1-ol

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• IUPAC Name: 2-[1-(4-ethylphenyl)ethylamino]ethanol
• InChI: InChI=1S/C12H19NO/c1-3-11-4-6-12(7-5-11)10(2)13-8-9-14/h4-7,10,13-14H,3,8-9H2,1-2H3
• InChI Key: WIACVAINRUDQKU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(C)NCCO

Description

2-{[1-(4-Ethylphenyl)ethyl]amino}ethan-1-ol is a secondary amine derivative featuring a para-ethyl-substituted phenyl group attached to an ethylaminoethanol backbone. Its molecular formula is C₁₁H₁₇NO, with a molecular weight of 179.26 g/mol (calculated based on structural analogs from and ). The compound comprises a hydroxyl-containing ethanolamine moiety linked to a 4-ethylphenylethyl substituent via an amino group.

Preparation Methods

Reaction Mechanism and Substrate Selection

Reductive amination is the most widely reported method for synthesizing 2-{[1-(4-Ethylphenyl)ethyl]amino}ethan-1-ol. This one-pot reaction involves the condensation of 4-ethylphenylacetone with ethanolamine, followed by in situ reduction of the resultant Schiff base. The ketone group of 4-ethylphenylacetone reacts with the primary amine of ethanolamine to form an imine intermediate, which is subsequently reduced to the target secondary amine.

Catalytic Systems and Conditions

Sodium cyanoborohydride (NaBH₃CN) is the preferred reducing agent due to its selectivity for imine bonds in the presence of hydroxyl groups. Reactions are typically conducted in methanol or ethanol at 40–60°C under nitrogen atmosphere to prevent oxidation. A molar ratio of 1:1.2 (ketone:amine) ensures minimal residual starting material.

Table 1: Optimization Parameters for Reductive Amination

Parameter	Optimal Value	Impact on Yield
Temperature	50°C	Maximizes rate
Solvent	Methanol	Enhances solubility
Reaction Time	12–18 hours	Completes reduction
Catalyst Loading	1.5 equiv NaBH₃CN	Prevents over-reduction

Purification and Yield

Post-reaction, the crude product is purified via column chromatography using silica gel and a gradient of ethyl acetate/hexane (3:7 to 1:1). Recrystallization from hot ethanol yields crystalline 2-{[1-(4-Ethylphenyl)ethyl]amino}ethan-1-ol with >95% purity. Reported yields range from 78–85% under optimized conditions.

Nucleophilic Substitution

Halide Precursor Synthesis

An alternative route employs 1-(4-ethylphenyl)ethyl bromide as the electrophilic precursor. This compound is synthesized by brominating 1-(4-ethylphenyl)ethanol using phosphorus tribromide (PBr₃) in dichloromethane at 0°C.

Amine Coupling

The bromide undergoes nucleophilic substitution with ethanolamine in the presence of potassium carbonate (K₂CO₃) as a base. The reaction proceeds in anhydrous tetrahydrofuran (THF) at reflux (66°C) for 8–12 hours.

Table 2: Key Variables in Nucleophilic Substitution

Variable	Optimal Condition	Effect on Efficiency
Base	K₂CO₃	Maintains pH >10
Solvent	THF	Stabilizes transition state
Molar Ratio (Br:Amine)	1:1.1	Limits di-alkylation

Workup and Challenges

The product is extracted with ethyl acetate, washed with brine, and dried over magnesium sulfate. Rotary evaporation removes solvents, yielding a pale-yellow oil. While this method achieves 70–75% yield, di-alkylation byproducts (up to 15%) necessitate careful chromatography.

Catalytic Hydrogenation

Industrial-Scale Production

Large-scale synthesis leverages catalytic hydrogenation of the imine intermediate. Palladium on carbon (Pd/C, 5% w/w) or Raney nickel catalyzes the reduction under 3–5 bar H₂ pressure in a batch reactor.

Continuous Flow Systems

Recent advancements employ continuous flow reactors to enhance efficiency. Pre-mixed substrates and catalyst slurry are pumped through a heated reactor column (60°C, residence time: 30 minutes), achieving 90% conversion per pass.

Table 3: Industrial vs. Laboratory-Scale Hydrogenation

Metric	Batch Reactor	Continuous Flow
Throughput	5 kg/day	20 kg/day
Catalyst Consumption	0.5 g/kg product	0.2 g/kg product
Energy Efficiency	Moderate	High

Stereochemical Considerations

Chiral Resolution

The target compound exists as a racemic mixture due to the chiral center at the ethanolamine carbon. Enzymatic resolution using immobilized lipase B (Candida antarctica) selectively acetylates the (R)-enantiomer, enabling separation via liquid-liquid extraction.

Asymmetric Synthesis

Chiral auxiliaries, such as (S)-proline, induce enantioselectivity during reductive amination. This method achieves 88% enantiomeric excess (ee) but requires additional steps to remove the auxiliary.

Analytical Characterization

Structural Confirmation

• ¹H NMR (400 MHz, CDCl₃): δ 1.22 (t, 3H, CH₂CH₃), 2.60 (q, 2H, CH₂CH₃), 3.45–3.70 (m, 4H, NHCH₂CH₂OH).
• IR (KBr): 3350 cm⁻¹ (N-H stretch), 1050 cm⁻¹ (C-O stretch).

Purity Assessment

High-performance liquid chromatography (HPLC) with a C18 column and acetonitrile/water (70:30) mobile phase confirms purity >98%.

Chemical Reactions Analysis

Types of Reactions

2-{[1-(4-Ethylphenyl)ethyl]amino}ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The amino group can be reduced to form a primary amine.

Substitution: The compound can undergo nucleophilic substitution reactions, where the hydroxyl or amino group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides or acyl chlorides are used in the presence of a base to facilitate substitution reactions.

Major Products Formed

Oxidation: Formation of 2-{[1-(4-Ethylphenyl)ethyl]amino}ethanone.

Reduction: Formation of 2-{[1-(4-Ethylphenyl)ethyl]amino}ethanamine.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

2-{[1-(4-Ethylphenyl)ethyl]amino}ethan-1-ol is used in various scientific research fields, including:

Chemistry: As a precursor in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: In the study of biochemical pathways and as a probe to investigate enzyme activities.

Medicine: Potential use in the development of pharmaceutical compounds due to its unique chemical properties.

Industry: Used in the production of specialty chemicals and as an intermediate in the synthesis of other industrial compounds.

Mechanism of Action

The mechanism of action of 2-{[1-(4-Ethylphenyl)ethyl]amino}ethan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or activator of certain biochemical pathways, depending on its structure and the functional groups present. The amino and hydroxyl groups play a crucial role in its binding affinity and specificity towards these targets .

Comparison with Similar Compounds

Key Observations:

Functional Group Variations: The target compound shares the ethanolamine backbone with 2-({4-[(2-hydroxyethyl)amino]phenyl}amino)ethan-1-ol () but lacks the bis-ethanolamine and phenylamino groups. This difference reduces its molecular weight (179.26 vs. 196.25 g/mol) and likely alters polarity and hydrogen-bonding capacity. Compared to 2-(ethylamino)-1-(4-methylphenyl)ethan-1-ol (), the target compound replaces the para-methylphenyl group with a para-ethylphenyl substituent.

Aromatic vs. Aliphatic Amines: [2-(Dimethylamino)ethyl][1-(4-ethylphenyl)ethyl]amine () features a tertiary dimethylamino group instead of a hydroxyl, resulting in a larger molecular weight (220.35 g/mol) and distinct electronic properties. The absence of a hydroxyl group in this analog reduces hydrogen-bond donor capacity, which may influence solubility and biological activity .

Hypothetical Pharmacological and Physicochemical Properties

Solubility: The hydroxyl and amino groups confer moderate water solubility, comparable to 2-(ethylamino)-1-(4-methylphenyl)ethan-1-ol (). However, the para-ethylphenyl group may enhance lipid solubility, favoring membrane permeability.

Biological Activity

2-{[1-(4-Ethylphenyl)ethyl]amino}ethan-1-ol, also known as a derivative of ethan-1-ol, is a compound characterized by its unique structure that includes an ethyl group attached to a phenyl ring, an amino group, and a hydroxyl group. This compound has garnered attention for its potential biological activity and applications in pharmacology.

• Molecular Formula : C$_{15}$H$_{23}$N\O
• Molecular Weight : Approximately 235.36 g/mol
• Structure : The compound features a propanol backbone, which contributes to its biological activity.

The biological activity of 2-{[1-(4-Ethylphenyl)ethyl]amino}ethan-1-ol is primarily attributed to its ability to interact with various molecular targets. It can modulate enzyme activity and receptor interactions, potentially leading to diverse pharmacological effects. The specific mechanisms of action may vary based on the biological pathways involved, making this compound a candidate for further pharmacological studies.

Pharmacological Effects

Research indicates that 2-{[1-(4-Ethylphenyl)ethyl]amino}ethan-1-ol may influence neurotransmitter systems, particularly serotonin and dopamine pathways. Such interactions suggest potential applications in treating neurological disorders.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 2-{[1-(4-Ethylphenyl)ethyl]amino}ethan-1-ol, it is useful to compare it with structurally similar compounds:

Compound Name	Structural Features	Unique Properties
2-{[(4-Methylphenyl)ethyl]amino}propan-1-ol	Methyl group instead of ethyl	Different reactivity and potential biological activity
2-{[(4-Chlorophenyl)ethyl]amino}propan-1-ol	Chlorine atom on the phenyl ring	Altered chemical properties and interactions
2-{[(4-Methoxyphenyl)ethyl]amino}propan-1-ol	Methoxy group influencing solubility	Changes in reactivity due to electron-donating effects

Neuroactive Properties

Preliminary studies have suggested that compounds similar to 2-{[1-(4-Ethylphenyl)ethyl]amino}ethan-1-ol may exhibit neuroactive properties. For instance, research focusing on its binding affinity to specific receptors has indicated potential modulation of neurotransmitter systems, which is crucial for elucidating the compound's mechanism of action and therapeutic potential.

Q & A

Q. What are the recommended synthetic routes for 2-{[1-(4-Ethylphenyl)ethyl]amino}ethan-1-ol, and how can reaction conditions be optimized?

Synthesis typically involves reductive amination or nucleophilic substitution. For example:

• Reductive amination : React 4-ethylacetophenone with ethanolamine in the presence of a reducing agent (e.g., sodium cyanoborohydride) under acidic conditions. Optimization includes pH control (~5-6) and temperature (40-60°C) to enhance yield .
• Nucleophilic substitution : Use 1-(4-ethylphenyl)ethylamine reacting with ethylene oxide in anhydrous ethanol with a base catalyst (e.g., KOH). Reaction time (6-12 hours) and molar ratios (1:1.2 amine:ethylene oxide) are critical parameters .
  Key considerations : Monitor reaction progress via TLC or HPLC. Purify using column chromatography (silica gel, ethyl acetate/hexane gradient).

Q. Which analytical techniques are most effective for characterizing 2-{[1-(4-Ethylphenyl)ethyl]amino}ethan-1-ol?

• NMR spectroscopy : ¹H and ¹³C NMR confirm structure (e.g., δ 1.2 ppm for ethyl group, δ 3.6 ppm for ethanolamine protons). 2D NMR (COSY, HSQC) resolves stereochemistry .
• Mass spectrometry : High-resolution MS (HRMS) validates molecular ion ([M+H]⁺ expected at m/z 222.16) and fragmentation patterns .
• IR spectroscopy : Peaks at ~3300 cm⁻¹ (N-H stretch) and 1050 cm⁻¹ (C-O stretch) confirm functional groups .
  Quality control : Use HPLC (C18 column, acetonitrile/water mobile phase) to assess purity (>98%).

Q. How can researchers screen the biological activity of this compound in preliminary assays?

• Enzyme inhibition : Test against kinases or GPCRs via fluorescence-based assays (e.g., ADP-Glo™ kinase assay). IC₅₀ values indicate potency .
• Antimicrobial activity : Use broth microdilution (CLSI guidelines) against Gram-positive/negative bacteria. MIC values <50 µg/mL suggest potential .
• Cytotoxicity : MTT assay on human cell lines (e.g., HEK293) to determine safe working concentrations (CC₅₀ > 100 µM) .

Advanced Research Questions

Q. What mechanistic insights exist for the interaction of this compound with biological targets?

• Molecular docking : Simulations (AutoDock Vina) predict binding to aromatic residues (e.g., Tyr, Phe) via π-π stacking and hydrogen bonding with ethanolamine groups. Validate with mutagenesis studies .
• Surface plasmon resonance (SPR) : Measure real-time binding kinetics (ka/kd) to receptors like β-adrenergic receptors. Atypical biphasic curves may indicate allosteric modulation .
  Contradictions : Discrepancies in reported IC₅₀ values (e.g., 10 µM vs. 50 µM) may arise from assay conditions (pH, ionic strength) or impurity levels .

Q. How can researchers resolve contradictions in reported data on this compound’s reactivity or bioactivity?

• Reproducibility checks : Replicate experiments under standardized conditions (e.g., fixed pH 7.4, 37°C).
• Structural analogs : Compare with derivatives (e.g., 2-{[1-(4-methylphenyl)ethyl]amino}ethan-1-ol) to isolate substituent effects .
• Advanced analytics : Use LC-MS/MS to detect trace impurities (e.g., oxidation byproducts) affecting bioactivity .

Q. What methodologies assess the environmental impact of 2-{[1-(4-Ethylphenyl)ethyl]amino}ethan-1-ol?

• Ecotoxicology : Perform Daphnia magna acute toxicity tests (OECD 202) to determine LC₅₀.
• Biodegradation : Use OECD 301F (manometric respirometry) to evaluate mineralization rates in soil/water .
• Green synthesis : Replace traditional solvents (DMF) with cyclopentyl methyl ether (CPME) to reduce environmental footprint .

Q. What are promising future research directions for this compound?

• Biocatalysis : Engineer amine dehydrogenases for asymmetric synthesis to improve enantiomeric excess (e.g., >99% ee) .
• Structure-activity relationships (SAR) : Introduce halogen substituents on the phenyl ring to enhance receptor affinity. Use QSAR models to predict logP and solubility .
• Targeted drug delivery : Conjugate with nanoparticles (e.g., PLGA) for controlled release in neurological studies .